Cas no 1238518-47-2 (6-(4-chlorophenyl)-3-azabicyclo3.2.0heptane)

• Product Name: 6-(4-chlorophenyl)-3-azabicyclo3.2.0heptane
• CAS No: 1238518-47-2
• MF: C₁₂H₁₄ClN
• MW: 207.699262142181
• MDL: MFCD24608201
• CID: 5206672
• PubChem ID: 14936092
• Update Time: 2025-05-20

6-(4-chlorophenyl)-3-azabicyclo3.2.0heptane Chemical and Physical Properties

Names and Identifiers

• 6-(4-chlorophenyl)-3-azabicyclo[3.2.0]heptane
• 3-Azabicyclo[3.2.0]heptane, 6-(4-chlorophenyl)-
• 6-(4-chlorophenyl)-3-azabicyclo3.2.0heptane

• MDL： MFCD24608201
• Inchi： 1S/C12H14ClN/c13-10-3-1-8(2-4-10)11-5-9-6-14-7-12(9)11/h1-4,9,11-12,14H,5-7H2
• InChI Key： DICYEVYPNYYENN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC2CNCC21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 2.6
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 6-(4-chlorophenyl)-3-azabicyclo3.2.0heptane

6-(4-Chlorophenyl)-3-Azabicyclo[3.2.0]Heptane: A Comprehensive Overview

6-(4-Chlorophenyl)-3-Azabicyclo[3.2.0]Heptane, also known by its CAS No. 1238518-47-2, is a structurally unique bicyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azabicyclic compounds, which are characterized by the presence of a nitrogen atom within a bicyclic framework. The bicyclo[3.2.0] structure is particularly interesting due to its rigid and compact geometry, which can impart unique electronic and steric properties to the molecule.

The core structure of 6-(4-Chlorophenyl)-3-Azabicyclo[3.2.0]Heptane consists of a seven-membered ring system with two bridgehead carbons and one nitrogen atom in the bicyclic framework. The substituent at position 6 is a 4-chlorophenyl group, which introduces electron-withdrawing effects due to the chlorine atom, potentially influencing the reactivity and selectivity of the compound in various reactions.

Recent studies have highlighted the importance of azabicyclic compounds like 6-(4-Chlorophenyl)-3-Azabicyclo[3.2.0]Heptane in drug discovery and development processes. The rigid bicyclic framework allows for precise control over molecular interactions, making these compounds ideal candidates for targeting specific biological pathways or receptors.

In terms of synthesis, 6-(4-Chlorophenyl)-3-Azabicyclo[3.2.0]Heptane can be prepared through various methods, including ring-closing metathesis and other cycloaddition reactions. These methods leverage the inherent reactivity of unsaturated bonds and transition metal catalysts to form the bicyclic structure efficiently.

The pharmacological properties of 6-(4-Chlorophenyl)-3-Azabicyclo[3.2.0]Heptane have been explored in recent research studies, particularly in the context of its potential as a drug candidate for treating neurological disorders or cancerous conditions.

One area where this compound has shown promise is in modulating G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents.

Moreover, computational studies have provided insights into the binding modes and interaction profiles of this compound with various biological targets, further underscoring its potential as a lead compound for drug development.

In summary, 6-(4-Chlorophenyl)-3-Azabicyclo[3.2.0]Heptane, with its unique structural features and promising pharmacological profile, represents an exciting avenue for further research in chemical biology and medicinal chemistry.